2-(3-Bromopropoxy)-1,4-difluorobenzene
Cat. No. B8532307
M. Wt: 251.07 g/mol
InChI Key: XVDMRLUZDUUXJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07842688B2
Procedure details
Analogously to Example 91b, 1.40 g of 2,5-difluorophenol and 21.5 g of 1,3-dibromopropane are reacted. The title compound is obtained as a colourless oil. Rf=0.59 (1:3 EtOAc-heptane); Rt=4.84.
Name
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[OH:9].[Br:10][CH2:11][CH2:12][CH2:13]Br>>[Br:10][CH2:11][CH2:12][CH2:13][O:9][C:3]1[CH:4]=[C:5]([F:8])[CH:6]=[CH:7][C:2]=1[F:1]
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Inputs
Step One
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Name
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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FC1=C(C=C(C=C1)F)O
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Name
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Quantity
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21.5 g
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Type
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reactant
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Smiles
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BrCCCBr
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrCCCOC1=C(C=CC(=C1)F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
